Cas no 1525775-15-8 ((3-bromo-1-benzofuran-2-yl)methanamine)

• Product Name: (3-bromo-1-benzofuran-2-yl)methanamine
• CAS No: 1525775-15-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD30727024
• CID: 5244443
• PubChem ID: 82618135
• Update Time: 2025-06-12

(3-bromo-1-benzofuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine, 3-bromo-
• (3-bromo-1-benzofuran-2-yl)methanamine

• MDL： MFCD30727024
• Inchi： 1S/C9H8BrNO/c10-9-6-3-1-2-4-7(6)12-8(9)5-11/h1-4H,5,11H2
• InChI Key： VNCKEIYFKVTMQQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(Br)=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (3-bromo-1-benzofuran-2-yl)methanamine

Comprehensive Overview of (3-bromo-1-benzofuran-2-yl)methanamine (CAS No. 1525775-15-8)

(3-bromo-1-benzofuran-2-yl)methanamine, identified by its CAS number 1525775-15-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its benzofuran core and bromine substitution, is a versatile intermediate in synthetic organic chemistry. Researchers and industries are increasingly exploring its potential applications due to its unique structural properties and reactivity.

The benzofuran scaffold is a privileged structure in drug discovery, often associated with bioactive molecules. The presence of a bromine atom at the 3-position and an aminomethyl group at the 2-position in (3-bromo-1-benzofuran-2-yl)methanamine enhances its utility as a building block for further functionalization. This compound is particularly valuable in the synthesis of heterocyclic compounds, which are pivotal in developing pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for benzofuran derivatives has surged, driven by their potential in treating various diseases. For instance, (3-bromo-1-benzofuran-2-yl)methanamine has been investigated for its role in designing inhibitors for enzymes involved in inflammatory pathways. Its bromine substituent offers a strategic handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to create complex molecular architectures.

From an industrial perspective, CAS 1525775-15-8 is a high-value chemical due to its compatibility with modern synthetic methodologies. The compound's stability and solubility in common organic solvents make it a preferred choice for laboratory-scale and industrial-scale reactions. Moreover, its aminomethyl group allows for easy derivatization, enabling the creation of amides, sulfonamides, and other nitrogen-containing functionalities that are prevalent in drug molecules.

Environmental and sustainability considerations are also shaping the research around (3-bromo-1-benzofuran-2-yl)methanamine. With the growing emphasis on green chemistry, scientists are exploring catalytic methods to incorporate this compound into more sustainable synthetic routes. The bromine atom in its structure can be leveraged for atom-economical transformations, reducing waste and improving the overall efficiency of chemical processes.

Another area of interest is the compound's potential in material science. Benzofuran-based compounds are known for their optoelectronic properties, making them candidates for organic light-emitting diodes (OLEDs) and photovoltaic devices. The (3-bromo-1-benzofuran-2-yl)methanamine framework could serve as a precursor for designing novel materials with tailored electronic characteristics, addressing the need for advanced functional materials in technology.

In summary, (3-bromo-1-benzofuran-2-yl)methanamine (CAS 1525775-15-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the bromine substituent and aminomethyl group, make it a valuable tool for synthetic chemists. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow, aligning with the latest trends in chemical innovation and sustainability.